Cas no 702699-63-6 (Boronic acid, B-[4-(2-phenylethynyl)phenyl]-)

• Product Name: Boronic acid, B-[4-(2-phenylethynyl)phenyl]-
• CAS No: 702699-63-6
• MF: C₁₄H₁₁BO₂
• MW: 222.046943902969
• CID: 6780270
• Update Time: 2026-03-12

Boronic acid, B-[4-(2-phenylethynyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-[4-(2-phenylethynyl)phenyl]-
• (4-(Phenylethynyl)phenyl)boronic acid

• Inchi： 1S/C14H11BO2/c16-15(17)14-10-8-13(9-11-14)7-6-12-4-2-1-3-5-12/h1-5,8-11,16-17H
• InChI Key： PZGFYCLUZDIBRP-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(C#CC2=CC=CC=C2)C=C1)(O)O

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Melting Point: 204-206 °C(Solv: toluene (108-88-3))
• Boiling Point: 419.5±47.0 °C(Predicted)
• pka: 8.26±0.10(Predicted)

Additional information on Boronic acid, B-[4-(2-phenylethynyl)phenyl]-

Boronic Acid, B-[4-(2-Phenylethynyl)Phenyl]: A Comprehensive Overview

Boronic acid, B-[4-(2-phenylethynyl)phenyl], with the CAS number 702699-63-6, is a versatile and intriguing compound in the field of organic chemistry. This compound has garnered significant attention due to its unique structure and potential applications in various scientific domains. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to this compound.

The molecular structure of boronic acid, B-[4-(2-phenylethynyl)phenyl] consists of a phenyl ring substituted with a boronic acid group at the para position and a phenylethynyl group at the meta position. This arrangement imparts the compound with distinctive electronic and steric properties, making it a valuable building block in organic synthesis. The presence of the boronic acid group enables this compound to participate in various cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is widely used in the construction of biaryl compounds.

Recent studies have highlighted the role of boronic acid, B-[4-(2-phenylethynyl)phenyl] in the synthesis of advanced materials. For instance, researchers have employed this compound as a precursor for the fabrication of two-dimensional materials and functional polymers. Its ability to undergo controlled polymerization under specific conditions has opened new avenues for developing high-performance materials with tailored properties.

In addition to its role in materials science, boronic acid, B-[4-(2-phenylethynyl)phenyl] has also found applications in medicinal chemistry. The compound serves as an intermediate in the synthesis of bioactive molecules, including potential drug candidates for treating various diseases. Its unique reactivity and compatibility with biological systems make it an attractive choice for drug discovery efforts.

The synthesis of boronic acid, B-[4-(2-phenylethynyl)phenyl] involves a multi-step process that typically begins with the preparation of the phenylethynyl group followed by its coupling with a boronic acid moiety. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, enabling large-scale production of this compound for industrial applications.

From an analytical standpoint, boronic acid, B-[4-(2-phenylethynyl)phenyl] exhibits distinct spectroscopic characteristics that facilitate its characterization using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These properties are crucial for ensuring the purity and quality of the compound during its synthesis and application.

In terms of physical properties, boronic acid, B-[4-(2-phenylethynyl)phenyl] is typically a crystalline solid with a melting point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and tetrahydrofuran makes it suitable for various solution-based reactions. However, care must be taken to avoid prolonged exposure to moisture or light to prevent degradation.

Recent research has also explored the use of boronic acid, B-[4-(2-phenylethynyl)phenyl] in click chemistry reactions due to its alkyne functionality. These reactions offer a rapid and efficient way to construct complex molecules by exploiting the inherent reactivity of alkynes under specific conditions.

Furthermore, boronic acid, B-[4-(2-phenylethynyl)phenyl] has been utilized as a ligand in catalytic systems for asymmetric synthesis. Its ability to coordinate with metal catalysts has been leveraged to achieve high enantioselectivity in key transformations relevant to pharmaceutical chemistry.

In conclusion, boronic acid, B-[4-(2-phenylethynyl)phenyl] is a multifaceted compound that continues to play a pivotal role in advancing organic chemistry research. Its unique structure and reactivity make it an indispensable tool for synthesizing complex molecules and developing innovative materials with diverse applications across industries.